Cas no 21949-11-1 (N,N,N-trimethyl(3-methylphenyl)methanaminium bromide)

• Product Name: N,N,N-trimethyl(3-methylphenyl)methanaminium bromide
• CAS No: 21949-11-1
• MF: C₁₁H₁₈BrN
• MW: 244.171322345734
• CID: 1405070
• PubChem ID: 89110
• Update Time: 2025-04-20

N,N,N-trimethyl(3-methylphenyl)methanaminium bromide Chemical and Physical Properties

Names and Identifiers

• N,N,N-trimethyl(3-methylphenyl)methanaminium bromide
• trimethyl-[(3-methylphenyl)methyl]azanium,bromide
• Trimethyl-<3-methyl-benzyl>-ammonium-Bromid
• SCHEMBL6257521
• DTXSID50944546
• Trimethyl-((3-methylphenyl)methyl)azanium bromide
• YMZWUHBBOTVKHM-UHFFFAOYSA-M
• 21949-11-1
• 3-methylbenzyl trimethylammonium bromide

• Inchi： 1S/C11H18N.BrH/c1-10-6-5-7-11(8-10)9-12(2,3)4;/h5-8H,9H2,1-4H3;1H/q+1;/p-1
• InChI Key： YMZWUHBBOTVKHM-UHFFFAOYSA-M
• SMILES： [Br-].[N+](C)(C)(C)CC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 243.06200
• Monoisotopic Mass: 243.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0.00000
• LogP: -0.79480